Cas no 77472-98-1 (Pipequaline)

• Product Name: Pipequaline
• CAS No: 77472-98-1
• MF: C₂₂H₂₄N₂
• MW: 316.439365386963
• MDL: MFCD00866983
• CID: 571368
• PubChem ID: 71219
• Update Time: 2025-04-19

Pipequaline Chemical and Physical Properties

Names and Identifiers

• Quinoline,2-phenyl-4-[2-(4-piperidinyl)ethyl]-
• 2-phenyl-4-(2-piperidin-4-ylethyl)quinoline
• 2-Phenyl-4-(2-(4-piperidyl)ethyl)quinoline
• 2-phenyl-4-[2-(piperidin-4-yl)ethyl]quinoline
• Pipequalina
• Pipequalina [Spanish]
• Pipequaline [INN]
• Pipequalinum
• Pipequalinum [Latin]
• PK8165
• PK-8165
• Quinoline, 2-phenyl-4-(2-(4-piperidinyl)ethyl)-
• UNII-J3S205V4I2
• 2-Phenyl-4-[2-(4-piperidinyl)ethyl]quinoline
• 45319RP
• Pipequaline
• PK 8165
• J3S205V4I2
• 2-phenyl-4-(2-(4-piperidinyl)ethyl)quinoline
• Quinoline, 2-phenyl-4-[2-(4-piperidinyl)ethyl]-
• PIPEQUALINE [MART.]
• EX-A1218
• NS00068475
• 2-phenyl-4-[2-(4-piperidyl)-ethyl]quinoline
• HY-100140
• 2-phenyl-4-[2-(4-piperidyl)-ethyl]-quinoline
• SCHEMBL2110227
• BCP19330
• AMEWZCMTSIONOX-UHFFFAOYSA-N
• 2-PHENYL-4-(2-(4-PIPERIDYL)-ETHYL)QUINOLINE
• MFCD00866983
• AKOS028110703
• AC-36836
• Q7197283
• AMY10840
• 77472-98-1
• AS-66087
• DTXSID20228183
• CHEMBL2105206
• DB13991
• CS-6386
• 2-phenyl-4-[2-(4-piperidyl)ethyl] quinoline
• 2-Phenyl-4-(2-(piperidin-4-yl)ethyl)quinoline
• CDA47298
• pipecualina
• A10940
• Pipequaline?
• DTXCID40150674
• GLXC-10506
• PIPEQUALINE (MART.)
• DA-56885
• Pipequalinum (Latin)

• MDL： MFCD00866983
• Inchi： 1S/C22H24N2/c1-2-6-18(7-3-1)22-16-19(11-10-17-12-14-23-15-13-17)20-8-4-5-9-21(20)24-22/h1-9,16-17,23H,10-15H2
• InChI Key： AMEWZCMTSIONOX-UHFFFAOYSA-N
• SMILES： N1CCC(CCC2C=C(C3C=CC=CC=3)N=C3C=CC=CC=23)CC1

Computed Properties

• Exact Mass: 316.193948774g/mol
• Monoisotopic Mass: 316.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5
• Topological Polar Surface Area: 24.9

Experimental Properties

• Density: 1.078±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (5.1E-3 g/L) (25 ºC),

Pipequaline Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines